Cas no 1049463-24-2 (N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a sulfonamide derivative featuring a fluorophenyl-substituted cyclopropylmethyl group and a tetrahydronaphthalene core. This compound is of interest in medicinal chemistry due to its structural complexity, which may confer selective binding properties for biological targets. The presence of the fluorophenyl moiety enhances metabolic stability and potential receptor affinity, while the tetrahydronaphthalene scaffold contributes to lipophilicity and conformational rigidity. Such characteristics make it a promising candidate for further pharmacological evaluation, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined synthetic route allows for consistent purity and scalability, supporting research applications.
N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide structure
1049463-24-2 structure
Product Name:N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
CAS No:1049463-24-2
MF:C20H22FNO2S
MW:359.457587718964
CID:6256381
PubChem ID:42269727
Update Time:2025-05-19

N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • N-((1-(4-fluorophenyl)cyclopropyl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • CCG-358274
    • N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • AKOS024504528
    • 1049463-24-2
    • F5267-0449
    • Inchi: 1S/C20H22FNO2S/c21-18-8-6-17(7-9-18)20(11-12-20)14-22-25(23,24)19-10-5-15-3-1-2-4-16(15)13-19/h5-10,13,22H,1-4,11-12,14H2
    • InChI Key: LJBDGAFWWCUIMI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2CCCCC=2C=1)(NCC1(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

  • Exact Mass: 359.13552828g/mol
  • Monoisotopic Mass: 359.13552828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 54.6Ų

N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Pricemore >>

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N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Related Literature

Additional information on N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1049463-24-2): A Comprehensive Overview

N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1049463-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique structural framework, combining a fluorophenyl cyclopropylmethyl group with a tetrahydronaphthalene core, making it a subject of interest for drug discovery and medicinal chemistry applications.

The compound's molecular formula and intricate structure contribute to its potential interactions with biological targets, particularly in the central nervous system (CNS). Researchers have explored N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide as a potential modulator of neurotransmitter systems, with studies suggesting possible applications in neurological disorders. Its sulfonamide moiety enhances binding affinity to specific protein targets, while the fluorophenyl group improves metabolic stability.

Recent advances in synthetic chemistry have enabled more efficient production of CAS 1049463-24-2, addressing previous challenges in yield and purity. The compound's solubility profile—moderate in organic solvents but limited in aqueous solutions—has prompted investigations into formulation strategies for potential therapeutic use. These developments align with current industry trends toward targeted drug delivery and precision medicine approaches.

In analytical characterization, N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide demonstrates distinct spectral properties that facilitate identification and quality control. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic peaks for the cyclopropyl protons (δ 0.5-1.0 ppm) and aromatic fluorophenyl signals (δ 7.0-7.5 ppm), while mass spectrometry typically shows a molecular ion peak consistent with its theoretical molecular weight.

The pharmaceutical industry's growing focus on CNS-targeting compounds has increased demand for specialized intermediates like CAS 1049463-24-2. Market analysis indicates steady growth in this sector, driven by research into neurodegenerative conditions and psychiatric disorders. However, researchers emphasize the need for comprehensive safety profiling and ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies before clinical applications can be considered.

From a synthetic chemistry perspective, the preparation of N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide typically involves multi-step organic transformations. Key steps often include the construction of the cyclopropylmethyl moiety through cyclopropanation reactions, followed by sulfonamide formation with appropriately functionalized tetrahydronaphthalene precursors. Recent methodological improvements have enhanced the overall efficiency of these synthetic routes.

Environmental and regulatory considerations for CAS 1049463-24-2 follow standard pharmaceutical intermediate protocols. Proper handling procedures emphasize the use of personal protective equipment and adequate ventilation during laboratory-scale operations. The compound's environmental fate and biodegradation characteristics remain areas of ongoing investigation as part of comprehensive safety assessments.

Emerging research directions for N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide include exploration of structural analogs and prodrug derivatives. Scientists are particularly interested in modifying the sulfonamide group to enhance blood-brain barrier penetration or improve pharmacokinetic properties. These investigations align with current trends in structure-activity relationship (SAR) studies and fragment-based drug design.

The global market for specialized pharmaceutical intermediates like CAS 1049463-24-2 continues to expand, with North America and Europe representing major research hubs. Asia-Pacific regions show growing capacity for production and innovation in this sector. Industry analysts project sustained interest in such compounds, particularly as neuroscience research advances and novel therapeutic targets are validated.

Quality control standards for N-{1-(4-fluorophenyl)cyclopropylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide typically require high-performance liquid chromatography (HPLC) purity ≥95%, with stringent limits on related substances. Analytical methods development remains an active area, with researchers working to establish robust protocols for identity confirmation, potency determination, and stability testing under various storage conditions.

Future prospects for CAS 1049463-24-2 and related compounds appear promising, with potential applications extending beyond initial neurological indications. The compound's unique structural features may find utility in other therapeutic areas, including inflammatory conditions and metabolic disorders, as understanding of its molecular interactions deepens through ongoing research efforts.

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